Cas no 61892-58-8 (2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl-)
61892-58-8 structure
Product Name:2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl-
CAS No:61892-58-8
MF:C6H8O3
MW:128.125922203064
CID:463644
PubChem ID:71391397
Update Time:2025-04-19
2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl-
- 3-(hydroxymethyl)-5-methyl-3H-furan-2-one
- DTXSID30813266
- 61892-58-8
- 3-(Hydroxymethyl)-5-methylfuran-2(3H)-one
-
- Inchi: 1S/C6H8O3/c1-4-2-5(3-7)6(8)9-4/h2,5,7H,3H2,1H3
- InChI Key: QCDSMEPYAIMBAA-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C1=O)CO
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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